Cas no 126661-39-0 (Piperazine,1,4-bis[(1-hexyl-3-piperidinyl)carbonyl]-, dihydriodide (9CI))

• Product Name: Piperazine,1,4-bis[(1-hexyl-3-piperidinyl)carbonyl]-, dihydriodide (9CI)
• CAS No: 126661-39-0
• MF: C₂₈H₅₄I₂N₄O₂
• MW: 732.562912464142
• CID: 170077
• PubChem ID: 3079901
• Update Time: 2025-04-19

Piperazine,1,4-bis[(1-hexyl-3-piperidinyl)carbonyl]-, dihydriodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis[(1-hexyl-3-piperidinyl)carbonyl]-, dihydriodide (9CI)
• [4-(1-hexylpiperidine-3-carbonyl)piperazin-1-yl]-(1-hexylpiperidin-3-yl)methanone,dihydroiodide
• N,N'-Bis(1-hexylnipecotoyl)piperazine dihydriodide
• 126661-39-0
• Piperazine, 1,4-bis((1-hexyl-3-piperidinyl)carbonyl)-, dihydriodide
• BPAT-143 dihydriodide
• 1,4-Bis((1-hexyl-3-piperidinyl)carbonyl)piperazine dihydriodide
• (Piperazine-1,4-diyl)bis[(1-hexylpiperidin-3-yl)methanone]--hydrogen iodide (1/2)
• DTXSID20925660

• Inchi： 1S/C28H52N4O2.2HI/c1-3-5-7-9-15-29-17-11-13-25(23-29)27(33)31-19-21-32(22-20-31)28(34)26-14-12-18-30(24-26)16-10-8-6-4-2;;/h25-26H,3-24H2,1-2H3;2*1H
• InChI Key： VHPUUFGOMDPWRY-UHFFFAOYSA-N
• SMILES： I.I.O=C(C1CCCN(CCCCCC)C1)N1CCN(CC1)C(C1CCCN(CCCCCC)C1)=O

Computed Properties

• Exact Mass: 732.23302
• Monoisotopic Mass: 732.234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 553
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Boiling Point: 620.5°Cat760mmHg
• Flash Point: 236.8°C
• PSA: 47.1